N-(3-chlorobenzyl)-3-(4-oxoquinazolin-3(4H)-yl)-N-propylpropanamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-3-(4-oxoquinazolin-3-yl)-N-propylpropanamide
• InChI: InChI=1S/C21H22ClN3O2/c1-2-11-24(14-16-6-5-7-17(22)13-16)20(26)10-12-25-15-23-19-9-4-3-8-18(19)21(25)27/h3-9,13,15H,2,10-12,14H2,1H3
• InChI Key: JMVNTSFUGIVYEF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC(=CC=C1)Cl)C(=O)CCN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol

Description

N-(3-chlorobenzyl)-3-(4-oxoquinazolin-3(4H)-yl)-N-propylpropanamide, also known as CP-31398, is a small molecule that has been studied for its potential use in cancer treatment. It was first identified as a compound that could restore the function of the tumor suppressor protein p53, which is frequently mutated in cancer cells. In

Mechanism of Action

N-(3-chlorobenzyl)-3-(4-oxoquinazolin-3(4H)-yl)-N-propylpropanamide works by binding to the DNA-binding domain of mutant p53, stabilizing the protein and restoring its function as a tumor suppressor. This leads to the activation of downstream targets involved in apoptosis and tumor regression. This compound has also been shown to modulate the expression of genes involved in oxidative stress and inflammation, leading to neuroprotection in models of neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis in cancer cells with mutant p53, leading to tumor regression in animal models of cancer. It has also been shown to protect neurons from oxidative stress and apoptosis, leading to neuroprotection in models of neurodegenerative diseases. This compound has been shown to modulate the expression of genes involved in oxidative stress and inflammation, leading to a reduction in inflammation and oxidative damage.

Advantages and Limitations for Lab Experiments

N-(3-chlorobenzyl)-3-(4-oxoquinazolin-3(4H)-yl)-N-propylpropanamide is a small molecule that is easy to synthesize and purify, making it a useful tool for studying the function of mutant p53 in cancer cells. However, this compound has limited solubility in water, which can make it difficult to administer in animal studies. This compound also has limited bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(3-chlorobenzyl)-3-(4-oxoquinazolin-3(4H)-yl)-N-propylpropanamide. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to develop more effective formulations of this compound to improve its bioavailability and solubility. Further studies are needed to determine the efficacy of this compound in animal models of cancer and neurodegenerative diseases. In addition, the potential of this compound as a therapeutic agent for other diseases, such as cardiovascular disease, should be explored. Finally, the mechanism of action of this compound should be further elucidated to identify additional targets for therapeutic intervention.
Conclusion
In conclusion, this compound is a small molecule that has shown promise as a potential therapeutic agent for cancer and neurodegenerative diseases. It works by restoring the function of mutant p53, leading to apoptosis and tumor regression in cancer cells, and neuroprotection in models of neurodegenerative diseases. While this compound has some limitations, such as limited solubility and bioavailability, it remains a useful tool for studying the function of mutant p53 in cancer cells. Further studies are needed to determine the efficacy of this compound in vivo and to identify additional targets for therapeutic intervention.

Scientific Research Applications

N-(3-chlorobenzyl)-3-(4-oxoquinazolin-3(4H)-yl)-N-propylpropanamide has been extensively studied for its potential use in cancer treatment. It has been shown to restore the function of mutant p53 in cancer cells, leading to apoptosis and tumor regression. This compound has also been studied for its potential use in neurodegenerative diseases, as it has been shown to protect neurons from oxidative stress and apoptosis.